Cas no 5269-25-0 (1-(2-bromophenyl)-3-phenylurea)

• Product Name: 1-(2-bromophenyl)-3-phenylurea
• CAS No: 5269-25-0
• MF: C₁₃H₁₁BrN₂O
• MW: 291.143242120743
• CID: 1578800
• PubChem ID: 765466
• Update Time: 2025-04-21

1-(2-bromophenyl)-3-phenylurea Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromophenyl)-3-phenylurea
• urea, N-(2-bromophenyl)-N'-phenyl-
• STK395484
• SR-01000202553-1
• SCHEMBL8746726
• DTXSID80967127
• AKOS000181748
• HMS2734C08
• LCOWZPIPSUYVOG-UHFFFAOYSA-
• InChI=1/C13H11BrN2O/c14-11-8-4-5-9-12(11)16-13(17)15-10-6-2-1-3-7-10/h1-9H,(H2,15,16,17)
• HMS1579A01
• CHEMBL475754
• Z44586389
• 1-(2-bromophenyl)-3-phenyl-urea
• 13114-91-5
• AB00078319-01
• Cambridge id 5269250
• SR-01000202553
• 5269-25-0
• N-(2-Bromophenyl)-N'-phenylcarbamimidic acid
• MLS001007254
• N-(2-bromophenyl)-N'-phenylurea
• A829342
• SMR000352520

• Inchi： 1S/C13H11BrN2O/c14-11-8-4-5-9-12(11)16-13(17)15-10-6-2-1-3-7-10/h1-9H,(H2,15,16,17)
• InChI Key： LCOWZPIPSUYVOG-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1NC(NC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 290.00553
• Monoisotopic Mass: 290.00548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• PSA: 41.13